Cas no 13039-54-8 (5'-Adenylic acid,monomethyl ester (8CI,9CI))

• Product Name: 5'-Adenylic acid,monomethyl ester (8CI,9CI)
• CAS No: 13039-54-8
• MF: C₁₁H₁₆N₅O₇P
• MW: 361.247802734375
• CID: 119219
• PubChem ID: 3082029
• Update Time: 2025-04-18

5'-Adenylic acid,monomethyl ester (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 5'-Adenylic acid,monomethyl ester (8CI,9CI)
• [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl methyl hydrogen phosphate
• adenosine 5'-(O-methylphosphate)
• 5'Adenylic acid, monomethyl ester
• 5'-Adenylic acid, monomethyl ester
• 5'-O-[hydroxy(methoxy)phosphoryl]adenosine
• Adenosine 5'-methyl phosphate
• Adenosine, 5'-(phosphoric acid methyl ester)
• MEPA
• XM7
• DTXSID70156503
• Adenosine 5/'-(O-methylphosphate)
• 5'-O-[(R)-hydroxy(methoxy)phosphoryl]adenosine
• 13039-54-8
• SCHEMBL25242406

• Inchi： 1S/C11H16N5O7P/c1-21-24(19,20)22-2-5-7(17)8(18)11(23-5)16-4-15-6-9(12)13-3-14-10(6)16/h3-5,7-8,11,17-18H,2H2,1H3,(H,19,20)(H2,12,13,14)/t5-,7-,8-,11-/m1/s1
• InChI Key： OYQVPLDFZZKUTQ-IOSLPCCCSA-N
• SMILES： P(=O)(O)(OC)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

• Exact Mass: 361.07888
• Monoisotopic Mass: 361.078734
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _3
• Topological Polar Surface Area: 175

Experimental Properties

• Density: 2.07
• Boiling Point: 707.7°Cat760mmHg
• Flash Point: 381.8°C
• Refractive Index: 1.806
• PSA: 175.07
• LogP: -0.62770